Cas no 90112-23-5 (2-Cyclopentylpropanal)
2-Cyclopentylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopentylpropanal
- NE36225
- 2-Cyclopentylpropanal
-
- Inchi: 1S/C8H14O/c1-7(6-9)8-4-2-3-5-8/h6-8H,2-5H2,1H3
- InChI Key: QQOCJHKBZXOCAA-UHFFFAOYSA-N
- SMILES: O=CC(C)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 92.7
- Topological Polar Surface Area: 17.1
2-Cyclopentylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C993118-10mg |
2-cyclopentylpropanal |
90112-23-5 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C993118-50mg |
2-cyclopentylpropanal |
90112-23-5 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C993118-100mg |
2-cyclopentylpropanal |
90112-23-5 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-106430-0.05g |
2-cyclopentylpropanal |
90112-23-5 | 95% | 0.05g |
$200.0 | 2023-10-28 | |
| Enamine | EN300-106430-0.1g |
2-cyclopentylpropanal |
90112-23-5 | 95% | 0.1g |
$298.0 | 2023-10-28 | |
| Enamine | EN300-106430-0.25g |
2-cyclopentylpropanal |
90112-23-5 | 95% | 0.25g |
$425.0 | 2023-10-28 | |
| Enamine | EN300-106430-0.5g |
2-cyclopentylpropanal |
90112-23-5 | 95% | 0.5g |
$668.0 | 2023-10-28 | |
| Enamine | EN300-106430-1.0g |
2-cyclopentylpropanal |
90112-23-5 | 95% | 1g |
$857.0 | 2023-06-10 | |
| Enamine | EN300-106430-2.5g |
2-cyclopentylpropanal |
90112-23-5 | 95% | 2.5g |
$1680.0 | 2023-10-28 | |
| Enamine | EN300-106430-5.0g |
2-cyclopentylpropanal |
90112-23-5 | 95% | 5g |
$2485.0 | 2023-06-10 |
2-Cyclopentylpropanal Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Cyclopentylpropanal
Recent Advances in the Study of 2-Cyclopentylpropanal (CAS: 90112-23-5) and Its Applications in Chemical Biology and Pharmaceutical Research
2-Cyclopentylpropanal (CAS: 90112-23-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cyclopentyl and propanal functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The unique structural features of 2-Cyclopentylpropanal enable its incorporation into complex molecular frameworks, making it a valuable building block in medicinal chemistry.
One of the most notable advancements in the study of 2-Cyclopentylpropanal is its role in the synthesis of chiral compounds. Researchers have developed asymmetric catalytic methods to produce enantiomerically pure derivatives of this compound, which are crucial for the development of drugs with high specificity and reduced side effects. For instance, a recent publication in the Journal of Medicinal Chemistry demonstrated the use of 2-Cyclopentylpropanal as a precursor in the synthesis of a new class of G-protein-coupled receptor (GPCR) modulators. These modulators exhibit promising activity in preclinical models of pain management, highlighting the compound's potential in addressing unmet medical needs.
In addition to its pharmaceutical applications, 2-Cyclopentylpropanal has also been investigated for its role in chemical biology. A study published in ACS Chemical Biology revealed that this compound can be used to probe enzyme mechanisms, particularly those involving aldehyde dehydrogenases. By incorporating isotopic labels into the propanal moiety, researchers were able to track the metabolic fate of 2-Cyclopentylpropanal in cellular systems, providing insights into its interactions with biological macromolecules. These findings open new avenues for understanding the biochemical pathways influenced by this compound and its derivatives.
Another area of interest is the environmental and safety profile of 2-Cyclopentylpropanal. Recent toxicological studies have assessed its potential risks in industrial and laboratory settings. Data from these studies indicate that while the compound exhibits low acute toxicity, proper handling and disposal protocols are essential to minimize environmental impact. Regulatory agencies are currently reviewing these findings to establish guidelines for its safe use in research and manufacturing processes.
Looking ahead, the continued exploration of 2-Cyclopentylpropanal is expected to yield further breakthroughs in drug development and chemical biology. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its synthetic routes and expand its applications. With its multifaceted utility and growing body of research, 2-Cyclopentylpropanal remains a compound of significant interest in the scientific community.
90112-23-5 (2-Cyclopentylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)